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Compound of Interest

Compound Name: (+)-Hydroxytuberosone

Cat. No.: B602807

Despite a comprehensive search of scientific literature, detailed total synthesis strategies for
the natural product (+)-Hydroxytuberosone remain elusive. While information regarding its
chemical structure and properties is available, published accounts of its complete chemical
synthesis from simple starting materials are not readily accessible. This suggests that the
molecule may not have been a frequent target for total synthesis, or that such work remains in
proprietary domains.

For researchers, scientists, and drug development professionals interested in the synthesis of
(+)-Hydroxytuberosone or structurally related compounds, this document provides its known
chemical information and outlines general synthetic strategies applicable to similar natural
products, such as eudesmane sesquiterpenoids.

~hemical Identity of (+)-Hyd |

Property Value

CAS Number 95456-43-2[1]
Molecular Formula C20H1806[1][2]
Molecular Weight 354.35 g/mol [1]

1,14-dihydroxy-7,7-dimethyl-8,12,20-
IUPAC Name trioxapentacyclo[11.8.0.02,11,04,°.014 1°]henicosa
-2(11),3,5,9,15,18-hexaen-17-one[2]
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General Synthetic Strategies for Structurally Related
Sesquiterpenoids

Given the absence of specific literature for (+)-Hydroxytuberosone, we can look at
established methods for the synthesis of other eudesmane sesquiterpenoids, a class of natural
products that share a similar bicyclic decalin core. These strategies often involve the following
key steps and considerations.

A potential, generalized retrosynthetic analysis for a eudesmane core structure is outlined
below. This is a hypothetical pathway and has not been reported for (+)-Hydroxytuberosone.
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Phase 1: Starting Material to Core Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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